Cas no 2172323-86-1 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid)
2172323-86-1 structure
Product Name:2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid
CAS No:2172323-86-1
MF:C26H19FN2O5
MW:458.437870264053
CID:6345602
PubChem ID:165511106
Update Time:2024-01-09
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid
- 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid
- EN300-1550504
- 2172323-86-1
-
- Inchi: 1S/C26H19FN2O5/c27-16-11-12-21(25(31)32)23(14-16)29-24(30)10-5-13-28-26(33)34-15-22-19-8-3-1-6-17(19)18-7-2-4-9-20(18)22/h1-4,6-9,11-12,14,22H,13,15H2,(H,28,33)(H,29,30)(H,31,32)
- InChI Key: RKVOCQHLDKTBLL-UHFFFAOYSA-N
- SMILES: FC1C=CC(C(=O)O)=C(C=1)NC(C#CCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O
Computed Properties
- Exact Mass: 458.12779987g/mol
- Monoisotopic Mass: 458.12779987g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 6
- Complexity: 814
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 105Ų
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1550504-1.0g |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid |
2172323-86-1 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1550504-50mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid |
2172323-86-1 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1550504-100mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid |
2172323-86-1 | 100mg |
$2963.0 | 2023-09-25 | ||
| Enamine | EN300-1550504-250mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid |
2172323-86-1 | 250mg |
$3099.0 | 2023-09-25 | ||
| Enamine | EN300-1550504-500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid |
2172323-86-1 | 500mg |
$3233.0 | 2023-09-25 | ||
| Enamine | EN300-1550504-1000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid |
2172323-86-1 | 1000mg |
$3368.0 | 2023-09-25 | ||
| Enamine | EN300-1550504-2500mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid |
2172323-86-1 | 2500mg |
$6602.0 | 2023-09-25 | ||
| Enamine | EN300-1550504-5000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid |
2172323-86-1 | 5000mg |
$9769.0 | 2023-09-25 | ||
| Enamine | EN300-1550504-10000mg |
2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]-4-fluorobenzoic acid |
2172323-86-1 | 10000mg |
$14487.0 | 2023-09-25 |
2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamido-4-fluorobenzoic acid Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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